Cas no 6974-64-7 ( )

  structure
  structure
Product Name: 
CAS No:6974-64-7
MF:C20H17NO2
MW:303.354485273361
CID:974165
PubChem ID:225603
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-1,2-diphenyl-3-pyridin-2-yl-propan-1-one
    • 6974-64-7
    • NSC-15176
    • NSC15176
    • DS-013384
    •  
    • Inchi: 1S/C20H17NO2/c22-19(16-9-3-1-4-10-16)20(23,17-11-5-2-6-12-17)15-18-13-7-8-14-21-18/h1-14,23H,15H2
    • InChI Key: ABSVXYFYZVAKMF-UHFFFAOYSA-N
    • SMILES: OC(C(C1C=CC=CC=1)=O)(C1C=CC=CC=1)CC1C=CC=CN=1

Computed Properties

  • Exact Mass: 303.12601
  • Monoisotopic Mass: 303.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.211
  • Boiling Point: 481.4°C at 760 mmHg
  • Flash Point: 244.9°C
  • Refractive Index: 1.629
  • PSA: 50.19
  • LogP: 3.39480
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd